4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid dipotassium salt
4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid dipotassium salt
bis-ANS is a high-affinity non-covalent extrinsic fluorescent dye used to analyze protein conformation. Its predominant interaction with proteins is through its hydrophobic phenyl and naphthyl rings. bis-ANS has an excitation maxima of 390 nm. It has an emission maximum of 523 nm when free in solution but undergoes a blue shift with an increase in fluorescence intensity when bound to protein; for example, when bound to intestinal fatty acid binding protein (FAPB2) it has emission maxima of 484-496 nm. bis-ANS has been used to label mechanically damaged neurons in acute brain slices. It also potently inhibits microtubule assembly.
Fluorescent probe for nonpolar cavities in proteins. Used to detect Aβ fibre (Kd = ~80 nM); exhibits distinct fluorescent profiles for fibres and oligomers. Fluoresces in hydrophobic environments, negligible fluorescence in water solutions. Excitationemission λ ~ 355520 nm at pH 7.4.
Fluorescent probe for nonpolar cavities in proteins. Used to detect Aβ fibre (Kd = ~80 nM); exhibits distinct fluorescent profiles for fibres and oligomers. Fluoresces in hydrophobic environments, negligible fluorescence in water solutions. Excitationemission λ ~ 355520 nm at pH 7.4.
Brand Name:
Vulcanchem
CAS No.:
65664-81-5
VCID:
VC0005168
InChI:
InChI=1S/C32H24N2O6S2.2K/c35-41(36,37)29-15-7-13-25-23(17-19-27(31(25)29)33-21-9-3-1-4-10-21)24-18-20-28(34-22-11-5-2-6-12-22)32-26(24)14-8-16-30(32)42(38,39)40;;/h1-20,33-34H,(H,35,36,37)(H,38,39,40);;/q;2*+1/p-2
SMILES:
C1=CC=C(C=C1)NC2=C3C(=C(C=C2)C4=C5C=CC=C(C5=C(C=C4)NC6=CC=CC=C6)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[K+].[K+]
Molecular Formula:
C32H22K2N2O6S2
Molecular Weight:
672.9 g/mol
4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid dipotassium salt
CAS No.: 65664-81-5
Cat. No.: VC0005168
Molecular Formula: C32H22K2N2O6S2
Molecular Weight: 672.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | bis-ANS is a high-affinity non-covalent extrinsic fluorescent dye used to analyze protein conformation. Its predominant interaction with proteins is through its hydrophobic phenyl and naphthyl rings. bis-ANS has an excitation maxima of 390 nm. It has an emission maximum of 523 nm when free in solution but undergoes a blue shift with an increase in fluorescence intensity when bound to protein; for example, when bound to intestinal fatty acid binding protein (FAPB2) it has emission maxima of 484-496 nm. bis-ANS has been used to label mechanically damaged neurons in acute brain slices. It also potently inhibits microtubule assembly. Fluorescent probe for nonpolar cavities in proteins. Used to detect Aβ fibre (Kd = ~80 nM); exhibits distinct fluorescent profiles for fibres and oligomers. Fluoresces in hydrophobic environments, negligible fluorescence in water solutions. Excitationemission λ ~ 355520 nm at pH 7.4. |
|---|---|
| CAS No. | 65664-81-5 |
| Molecular Formula | C32H22K2N2O6S2 |
| Molecular Weight | 672.9 g/mol |
| IUPAC Name | dipotassium;8-anilino-5-(4-anilino-5-sulfonatonaphthalen-1-yl)naphthalene-1-sulfonate |
| Standard InChI | InChI=1S/C32H24N2O6S2.2K/c35-41(36,37)29-15-7-13-25-23(17-19-27(31(25)29)33-21-9-3-1-4-10-21)24-18-20-28(34-22-11-5-2-6-12-22)32-26(24)14-8-16-30(32)42(38,39)40;;/h1-20,33-34H,(H,35,36,37)(H,38,39,40);;/q;2*+1/p-2 |
| Standard InChI Key | VWLWTJHKQHRTNC-UHFFFAOYSA-L |
| SMILES | C1=CC=C(C=C1)NC2=C3C(=C(C=C2)C4=C5C=CC=C(C5=C(C=C4)NC6=CC=CC=C6)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[K+].[K+] |
| Canonical SMILES | C1=CC=C(C=C1)NC2=C3C(=C(C=C2)C4=C5C=CC=C(C5=C(C=C4)NC6=CC=CC=C6)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[K+].[K+] |
| Appearance | Assay:≥98%A crystalline solid |
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